Cas no 2228136-23-8 (3,3-Difluoro-2-(5-phenylthiophen-2-yl)propan-1-amine)

• Product Name: 3,3-Difluoro-2-(5-phenylthiophen-2-yl)propan-1-amine
• CAS No: 2228136-23-8
• MF: C₁₃H₁₃F₂NS
• MW: 253.310828924179
• CID: 6019309
• PubChem ID: 165651358
• Update Time: 2025-06-10

3,3-Difluoro-2-(5-phenylthiophen-2-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-2-(5-phenylthiophen-2-yl)propan-1-amine
• EN300-1876826
• 2228136-23-8
• 3,3-Difluoro-2-(5-phenylthiophen-2-yl)propan-1-amine

• Inchi： 1S/C13H13F2NS/c14-13(15)10(8-16)12-7-6-11(17-12)9-4-2-1-3-5-9/h1-7,10,13H,8,16H2
• InChI Key： NPQKGPIDQRCUIE-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC=CC=2)=CC=C1C(C(F)F)CN

Computed Properties

• Exact Mass: 253.07367692g/mol
• Monoisotopic Mass: 253.07367692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 54.3Ų

Additional information on 3,3-Difluoro-2-(5-phenylthiophen-2-yl)propan-1-amine

Research Briefing on 3,3-Difluoro-2-(5-phenylthiophen-2-yl)propan-1-amine (CAS: 2228136-23-8)

The compound 3,3-Difluoro-2-(5-phenylthiophen-2-yl)propan-1-amine (CAS: 2228136-23-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to summarize the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the role of 3,3-Difluoro-2-(5-phenylthiophen-2-yl)propan-1-amine as a versatile intermediate in the synthesis of novel bioactive molecules. Its structural features, including the difluoromethyl group and the phenylthiophene moiety, make it an attractive candidate for the development of small-molecule inhibitors targeting various enzymes and receptors. Researchers have successfully utilized this compound in the design of potential therapeutics for neurological disorders and inflammatory diseases.

In a study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of 3,3-Difluoro-2-(5-phenylthiophen-2-yl)propan-1-amine derivatives as selective inhibitors of monoamine oxidases (MAOs). The compound's ability to modulate MAO activity suggests its potential in treating conditions such as depression and Parkinson's disease. Further in vitro and in vivo studies are underway to evaluate its pharmacokinetic properties and safety profile.

Another area of interest is the compound's application in the development of fluorescent probes for biological imaging. The phenylthiophene moiety provides a robust fluorophore, while the amine group allows for easy conjugation with biomolecules. Recent work has shown that derivatives of 3,3-Difluoro-2-(5-phenylthiophen-2-yl)propan-1-amine can be used to visualize cellular processes in real-time, offering new tools for studying disease mechanisms.

Despite these promising developments, challenges remain in optimizing the compound's bioavailability and minimizing off-target effects. Ongoing research is focused on structural modifications to enhance its therapeutic index. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 3,3-Difluoro-2-(5-phenylthiophen-2-yl)propan-1-amine (CAS: 2228136-23-8) represents a promising scaffold for drug discovery and biological research. Its multifaceted applications underscore the importance of continued investigation into its properties and potential uses. Future studies will likely explore its role in targeted therapies and diagnostic tools, further solidifying its position in the chemical biology landscape.